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Compound of Interest

Compound Name: A-893

Cat. No.: B605061

Application Notes and Protocols for SH-BC-893

Audience: Researchers, scientists, and drug development professionals.

Note on Nomenclature: The designation "A-893" in a biomedical research context refers to the
synthetic sphingolipid analog SH-BC-893. This document pertains exclusively to SH-BC-893.

Introduction

SH-BC-893 is a water-soluble, orally bioavailable synthetic sphingolipid analog with potent anti-
neoplastic and metabolic regulatory properties.[1] It functions as a multi-pathway modulator,
primarily by inducing the internalization of nutrient transporters and inhibiting lysosome-
dependent nutrient generation pathways.[1][2] Its mechanism of action involves the activation
of Protein Phosphatase 2A (PP2A), which leads to the mislocalization of the lipid kinase
PIKfyve.[1][2] This cascade disrupts endolysosomal trafficking and blocks ceramide-induced
mitochondrial fission, offering therapeutic potential in oncology and metabolic diseases such as
diet-induced obesity.[3][4]

Physicochemical Properties and Handling

While a specific manufacturer's safety data sheet (SDS) for SH-BC-893 is not publicly
available, the following guidelines are based on its known properties and standard laboratory
practices for handling bioactive sphingolipid analogs.

2.1. Storage and Stability
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» Lyophilized Powder: Store desiccated at -20°C for long-term stability. Based on general
handling procedures for research peptides and lipids, it can be stored for up to one year
under these conditions.[5]

o Reconstituted Solutions: For short-term use, store at 2-8°C for a few days. For long-term
storage, aliquot the reconstituted solution into single-use volumes and store at -20°C or
-80°C to avoid repeated freeze-thaw cycles.[5]

2.2. Reconstitution

SH-BC-893 is described as a water-soluble compound.[1] For in vivo studies, it has been
successfully administered via oral gavage in water.[4]

e Recommended Solvent: Sterile, nuclease-free water.

e Procedure: To reconstitute, add the appropriate volume of sterile water to the vial. Mix by
gentle vortexing or swirling to ensure the powder is fully dissolved.[5] Avoid vigorous shaking
to prevent potential degradation of the compound.

2.3. Safety Precautions

e Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and nitrile
gloves when handling SH-BC-893.[5]

e Handling: Handle the compound in a well-ventilated area. Avoid inhalation of the powder or
contact with skin and eyes.

» Disposal: Dispose of waste materials containing SH-BC-893 in accordance with local, state,
and federal regulations for chemical waste.[5]

Mechanism of Action

SH-BC-893 exerts its biological effects through a multi-pronged mechanism targeting cellular
nutrient access and mitochondrial dynamics.

« Activation of PP2A and Disruption of Endolysosomal Trafficking: SH-BC-893 activates
Protein Phosphatase 2A (PP2A).[1][2] This leads to the mislocalization of the lipid kinase
PIKfyve and its product PI(3,5)P2, which in turn disrupts endolysosomal trafficking and
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blocks lysosomal fusion events necessary for the degradation of macromolecules from
autophagy and macropinocytosis.[1][2]

« Inhibition of Ceramide-Induced Mitochondrial Fission: A key consequence of its impact on
intracellular trafficking is the inhibition of ceramide-induced mitochondrial fission. It blocks the
recruitment of Dynamin-related protein 1 (DRP1) to the mitochondria.[3][4] This is achieved
by inhibiting the PIKfyve pathway and inactivating the ARF6 GTPase, both of which are
crucial for DRP1 recruitment.[3][4] By preventing mitochondrial fragmentation, SH-BC-893
preserves mitochondrial function and prevents downstream endoplasmic reticulum (ER)
stress.[3]

o Downregulation of Nutrient Transporters: As a sphingolipid analog, SH-BC-893 triggers the
internalization of cell surface nutrient transporters, effectively starving cancer cells of
essential nutrients.[1][6]

The combined effect of blocking both extracellular and intracellular nutrient sources and
preserving mitochondrial integrity makes SH-BC-893 a potent agent against highly anabolic
cancer cells and a promising therapeutic for metabolic disorders.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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